2-bromo-5-chloro-3H-imidazo[4,5-b]pyridine

• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• IUPAC Name: 2-bromo-5-chloro-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C6H3BrClN3/c7-6-9-3-1-2-4(8)10-5(3)11-6/h1-2H,(H,9,10,11)
• InChI Key: UJKRDFYTCSXHEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NC(=N2)Br)Cl
• CAS No.: 1401687-54-4

Description

“2-bromo-5-chloro-3H-imidazo[4,5-b]pyridine” is a derivative of imidazo[4,5-b]pyridine. Imidazo[4,5-b]pyridine is a fused bicyclic heterocycle that plays a crucial role in numerous disease conditions. It has a structural resemblance to purines, which has prompted biological investigations into its potential therapeutic significance.

Synthesis Analysis

The synthesis of “this compound” involves the reaction of 5-bromopyridine-2,3-diamine with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine. This compound then reacts with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP), allowing the isolation of the expected regioisomers.

Molecular Structure Analysis

The molecular structure of “this compound” and its derivatives were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction, and theoretical study using the DFT method.

Chemical Reactions Analysis

The alkylation reaction of “this compound” gives two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives the three N1, N3, and N4 regioisomers.

Scientific Research Applications

Inhibition of p38α MAP Kinase

Compounds with imidazole scaffolds, including those related to 2-bromo-5-chloro-3H-imidazo[4,5-b]pyridine, are known for their role as selective inhibitors of the p38 mitogen-activated protein (MAP) kinase. These inhibitors are crucial in blocking proinflammatory cytokine release and have been extensively studied for their pharmacophore design, synthesis, and activity. Such compounds demonstrate significant potential in the treatment of inflammatory diseases due to their ability to selectively bind and inhibit the activity of p38α MAP kinase, offering insights into the development of new anti-inflammatory drugs (Scior et al., 2011).

Medicinal Chemistry of Imidazo[1,2-b]pyridazine

The imidazo[1,2-b]pyridazine scaffold, closely related to this compound, is a heterocyclic nucleus providing various bioactive molecules, including the successful kinase inhibitor ponatinib. Research on this framework has led to the development of new derivatives with potential therapeutic applications, emphasizing the scaffold's versatility in drug discovery and development. This area of study highlights the structural diversity and potential medicinal applications of imidazo[4,5-b]pyridine derivatives in addressing a range of diseases (Garrido et al., 2021).

Heterocyclic N-oxide Molecules in Drug Development

Heterocyclic N-oxide derivatives, including those derived from imidazole, showcase significant potential in organic synthesis, catalysis, and medicinal applications. These compounds, through their unique chemical properties, have been explored for their roles in forming metal complexes, designing catalysts, and developing new medications with anticancer, antibacterial, and anti-inflammatory activities. Research in this domain underscores the importance of imidazole derivatives, including those similar to this compound, in advancing drug development and synthetic chemistry (Li et al., 2019).

Synthetic Imidazopyridine-Based Derivatives as Antibacterial Agents

Imidazopyridines, a class of fused heterocycles that include compounds structurally related to this compound, are known for their broad pharmacological activities. Notably, these compounds have been investigated for their antibacterial properties, with a focus on overcoming multi-drug resistant bacterial infections. The synthesis and study of imidazopyridine derivatives illuminate the pathway toward new antibacterial agents capable of addressing the challenge of antibiotic resistance, marking a significant area of research within medicinal chemistry (Sanapalli et al., 2022).

Mechanism of Action

Target of Action

Imidazo[4,5-b]pyridine derivatives are known to play a crucial role in numerous disease conditions . They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Mode of Action

It’s known that the tautomeric form present in the imidazo[4,5-b]pyridine skeletons made this system more diversified . The condensation of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine with 1.2 equivalents of alkyl halides under phase transfer catalysis conditions led to effects on two positions: the nitrogen at position 3 (N3) and at position 4 (N4) .

Biochemical Pathways

Imidazo[4,5-b]pyridine derivatives are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Result of Action

Some imidazo[4,5-b]pyridine derivatives have shown moderate selectivity against certain cell lines .

Future Directions

The future directions for “2-bromo-5-chloro-3H-imidazo[4,5-b]pyridine” and its derivatives could involve further exploration of their therapeutic potential, given their ability to influence many cellular pathways. Additionally, new preparative methods for the synthesis of imidazo[4,5-b]pyridines using various catalysts could be explored.

Biochemical Analysis

Cellular Effects

Related imidazo[4,5-b]pyridine derivatives have been shown to have antimicrobial features , suggesting that 2-bromo-5-chloro-3H-imidazo[4,5-b]pyridine may also influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .